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hydrochloride

Cat. No.: B3060092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Benzylcyclohexylamine hydrochloride is an analytical reference standard categorized as

an arylcyclohexylamine.[1][2] Its primary application is in the field of forensic and research

chemistry. Notably, it has been identified as a cutting agent in illicit drug samples, particularly in

3,4-methylenedioxymethamphetamine (MDMA), commonly known as ecstasy.[2][3] As a

reference standard, it is crucial for the accurate identification and quantification of N-

Benzylcyclohexylamine in seized drug materials, helping to profile illicit drug sources and

manufacturing routes. This document provides detailed protocols for the analysis of N-
Benzylcyclohexylamine hydrochloride using Gas Chromatography-Mass Spectrometry (GC-

MS) and High-Performance Liquid Chromatography (HPLC).

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-Benzylcyclohexylamine
hydrochloride is presented in the table below. This information is essential for its proper

handling, storage, and use in analytical methodologies.
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Property Value

Formal Name
N-cyclohexyl-benzenemethanamine,

monohydrochloride

Synonyms
N-Benzylcyclohexanamine, N-Benzyl-N-

cyclohexylamine, NBCA

CAS Number 16350-96-2

Molecular Formula C₁₃H₁₉N • HCl

Formula Weight 225.8 g/mol

Purity ≥98%

Formulation A neat solid

Solubility
Soluble in Acetonitrile, Chloroform, and

Methanol

Storage -20°C

Stability ≥ 4 years

Data sourced from Cayman Chemical product information.[1][2]

Analytical Applications
N-Benzylcyclohexylamine hydrochloride is primarily used as a certified reference material

for the qualitative and quantitative analysis of adulterated illicit substances. Its presence as a

cutting agent in MDMA samples makes it a compound of interest in forensic toxicology and

drug chemistry.

Forensic Analysis of Illicit Drugs
The identification of cutting agents like N-Benzylcyclohexylamine in seized drug samples can

provide valuable intelligence for law enforcement agencies. It can help in linking different drug

batches, identifying distribution networks, and understanding the drug manufacturing and

trafficking landscape.
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Experimental Protocols
The following sections detail the recommended experimental protocols for the analysis of N-
Benzylcyclohexylamine hydrochloride.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

compounds. It is a gold standard for the analysis of illicit drugs and their adulterants.[4]

Objective: To establish a GC-MS method for the qualitative and quantitative analysis of N-

Benzylcyclohexylamine in a sample matrix.

Materials and Reagents:

N-Benzylcyclohexylamine hydrochloride analytical reference standard

Methanol (HPLC grade)

Internal Standard (e.g., N-ethyl-N-cyclohexylbenzylamine, if available)

GC-MS system with a mass selective detector

GC column (e.g., DB-1MS or equivalent)

Helium (carrier gas)

Autosampler vials with inserts

Sample Preparation Workflow:
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Standard Preparation

Sample Preparation

Weigh N-Benzylcyclohexylamine HCl Standard Dissolve in Methanol to 1 mg/mL Prepare calibration standards (1-100 µg/mL)

Weigh suspected sample Extract with Methanol Filter through 0.22 µm syringe filter

Click to download full resolution via product page

Caption: Workflow for GC-MS sample and standard preparation.

GC-MS Parameters:

The following table outlines the recommended starting parameters for the GC-MS analysis.

These may require optimization based on the specific instrument and column used.
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Parameter Value

GC Column
DB-1MS, 30 m x 0.25 mm ID, 0.25 µm film

thickness

Inlet Temperature 250°C

Injection Volume 1 µL

Injection Mode Splitless

Carrier Gas Helium

Flow Rate 1.0 mL/min

Oven Program
Start at 100°C, hold for 1 min, ramp to 280°C at

20°C/min, hold for 5 min

Transfer Line Temp 280°C

Ion Source Temp 230°C

Quadrupole Temp 150°C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range 40-400 m/z

Expected Results:

The retention time for N-Benzylcyclohexylamine will vary depending on the specific GC

conditions but can be expected in the mid-to-late region of the chromatogram under the

specified conditions. The mass spectrum is expected to show a molecular ion peak and

characteristic fragment ions.

Mass Spectrum Data (Predicted):
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m/z Relative Abundance (%) Putative Fragment

189 5 [M]⁺

106 100 [C₇H₈N]⁺

91 85 [C₇H₇]⁺ (Tropylium ion)

83 40 [C₆H₁₁]⁺

55 30 [C₄H₇]⁺

Note: This is a predicted fragmentation pattern. The actual mass spectrum should be confirmed

using an analytical reference standard.

High-Performance Liquid Chromatography (HPLC)
Protocol
HPLC is a versatile technique for the separation, identification, and quantification of a wide

range of compounds. A reversed-phase HPLC method with UV detection is suitable for the

analysis of N-Benzylcyclohexylamine hydrochloride.

Objective: To develop and validate an HPLC method for the quantification of N-

Benzylcyclohexylamine in a sample matrix.

Materials and Reagents:

N-Benzylcyclohexylamine hydrochloride analytical reference standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (or other suitable buffer components)

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
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Autosampler vials

HPLC Analysis Workflow:

Preparation

Analysis

Data Processing

Prepare Calibration Standards
(1-100 µg/mL in Mobile Phase)

Inject standards and samples into HPLC

Prepare Sample Solutions
(diluted in Mobile Phase)

Acquire chromatograms

Generate calibration curve from standards

Quantify N-Benzylcyclohexylamine in samples

Click to download full resolution via product page

Caption: Workflow for HPLC analysis of N-Benzylcyclohexylamine.

HPLC Parameters:

The following table provides a starting point for HPLC method development.
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Parameter Value

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient 20% B to 80% B over 10 minutes

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 220 nm

Injection Volume 10 µL

Method Validation Parameters:

For use in a regulated environment, the HPLC method should be validated according to ICH

Q2(R1) guidelines. The following parameters should be assessed:

Specificity: The ability to assess the analyte unequivocally in the presence of other

components.

Linearity: The ability to elicit test results that are directly proportional to the concentration of

the analyte. A correlation coefficient (r²) of ≥ 0.999 is typically expected.

Range: The interval between the upper and lower concentrations of the analyte that have

been demonstrated to be determined with suitable precision, accuracy, and linearity.

Accuracy: The closeness of test results to the true value. Typically assessed by

spike/recovery experiments with expected recoveries between 98.0% and 102.0%.

Precision: The degree of scatter between a series of measurements. Assessed at two levels:

repeatability (intra-day) and intermediate precision (inter-day). The relative standard

deviation (RSD) should typically be ≤ 2%.
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Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected

but not necessarily quantitated as an exact value.

Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be

quantitatively determined with suitable precision and accuracy.

Robustness: The capacity of the method to remain unaffected by small, but deliberate

variations in method parameters.

Expected Results:

Under the proposed HPLC conditions, N-Benzylcyclohexylamine should be well-retained and

produce a sharp, symmetrical peak. The retention time will be dependent on the exact gradient

profile and column chemistry. A calibration curve of peak area versus concentration should be

linear over the specified range.

Data Presentation
Representative GC-MS Data

Compound Retention Time (min) Key m/z ions

N-Benzylcyclohexylamine ~8.5 189, 106, 91, 83, 55

Representative HPLC Data
Compound Retention Time (min)

N-Benzylcyclohexylamine ~6.2

Note: The retention times provided are illustrative and will vary with the specific analytical

system and conditions.

Conclusion
N-Benzylcyclohexylamine hydrochloride is a critical analytical reference standard for

forensic laboratories involved in the analysis of illicit drugs. The GC-MS and HPLC protocols

outlined in this document provide a robust framework for the reliable identification and
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quantification of this compound. Adherence to these methodologies and proper method

validation will ensure the generation of high-quality, defensible analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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